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Abstract
Danofloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against

Gram-positive and Gram-negative bacteria. This technical guide provides a comprehensive

overview of the chemical structure and physicochemical properties of danofloxacin and its

mesylate salt. Detailed information on its identification, chemical descriptors, and key

properties are presented in structured tables for ease of reference. Furthermore, this guide

outlines the fundamental mechanism of action of danofloxacin and provides illustrative

diagrams to elucidate its interaction with bacterial DNA gyrase. Experimental methodologies for

the determination of key physicochemical parameters are also detailed to support further

research and development.

Chemical Structure and Identification
Danofloxacin is chemically known as 1-cyclopropyl-6-fluoro-7-[(1S,4S)-5-methyl-2,5-

diazabicyclo[2.2.1]heptan-2-yl]-4-oxoquinoline-3-carboxylic acid.[1][2][3] It is a third-generation

fluoroquinolone characterized by a cyclopropyl group at the N-1 position, a fluorine atom at the

C-6 position, and a diazabicyclo[2.2.1]heptane moiety at the C-7 position of the quinolone core.

This specific substitution pattern is crucial for its potent antibacterial activity.

Danofloxacin is often used in its mesylate salt form, danofloxacin mesylate, to improve its

solubility and stability.[4] The empirical formula for danofloxacin is C19H20FN3O3, and its
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molecular weight is approximately 357.38 g/mol .[1][5] The mesylate salt has the molecular

formula C19H20FN3O3 · CH3SO3H and a molecular weight of 453.49 g/mol .[6][7]

A visual representation of the chemical structures of Danofloxacin and its mesylate salt are

provided below.

Danofloxacin Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

